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Compound of Interest

Compound Name: (2-Chlorophenoxy)acetyl chloride

CAS No.: 20143-41-3

Cat. No.: B2956710 Get Quote

Technical Whitepaper: (2-Chlorophenoxy)acetyl
chloride
Structural Analysis, reactivity Profile, and Applications
in Medicinal Chemistry
Executive Summary
(2-Chlorophenoxy)acetyl chloride (CAS: 20143-41-3) is a specialized acyl halide

intermediate used primarily in the synthesis of phenoxy-based agrochemicals and

pharmaceutical scaffolds. Characterized by a reactive acyl chloride terminus and an electron-

rich 2-chlorophenoxy ether moiety, it serves as a critical electrophile for introducing the (2-

chlorophenoxy)acetyl pharmacophore. This guide provides a comprehensive analysis of its

physicochemical properties, synthetic pathways, and utility in nucleophilic acyl substitution

reactions for drug discovery.

Chemical Identity & Structural Analysis[1]
The molecule consists of an acetyl chloride backbone substituted at the

-position with a 2-chlorophenoxy group.[1] The ortho-chlorine substituent on the phenyl ring
introduces steric bulk and influences the electronic properties of the ether oxygen, affecting the
stability and reactivity of downstream derivatives.
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Property Data

IUPAC Name 2-(2-Chlorophenoxy)acetyl chloride

CAS Number 20143-41-3

Molecular Formula

Molecular Weight 205.04 g/mol

SMILES ClC1=CC=CC=C1OCC(Cl)=O

InChI Key IKODIMKOCSGKHQ-UHFFFAOYSA-N

Functional Groups
Acyl Chloride (Electrophile), Aryl Ether, Aryl

Halide

Physicochemical Profile
Parameter Value / Description

Physical State
Low-melting solid or viscous liquid (dependent

on purity)

Boiling Point 147–150 °C at 20 mmHg (Distillation fraction)

Melting Point
Precursor Acid:[2] 144–145 °C; Chloride:

typically < 50 °C

Solubility
Soluble in DCM, THF, Toluene, Benzene;

Reacts violently with water

Density ~1.3–1.4 g/mL (Estimated based on analogs)

Stability
Moisture sensitive; hydrolyzes to 2-

chlorophenoxyacetic acid and HCl

Synthesis & Manufacturing Protocol
The industrial and laboratory-scale synthesis follows a two-step protocol starting from 2-

chlorophenol. The process relies on Williamson ether synthesis followed by acid chloride

formation.
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Step 1: Etherification (Precursor Synthesis)
Reagents: 2-Chlorophenol, Chloroacetic acid, NaOH (aq). Mechanism: The phenoxide ion

(generated by NaOH) performs an

attack on the

-carbon of chloroacetic acid. Outcome: 2-Chlorophenoxyacetic acid (Solid, mp 144–145 °C).[1]

Step 2: Acyl Chloride Formation
Reagents: 2-Chlorophenoxyacetic acid, Thionyl Chloride (

) or Oxalyl Chloride. Conditions: Reflux for 2–3 hours; neat or in dry benzene/toluene.
Purification: Vacuum distillation (bp 147–150 °C @ 20 mmHg).

Synthesis Pathway Diagram
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Click to download full resolution via product page

Figure 1: Synthetic route from commercially available 2-chlorophenol to the acid chloride.

Reactivity Profile & Mechanism[1]
(2-Chlorophenoxy)acetyl chloride is a "hard" electrophile due to the polarized carbonyl

carbon attached to the good leaving group (chloride). It undergoes Nucleophilic Acyl

Substitution via an addition-elimination mechanism.

Key Reaction Pathways[1]
Aminolysis (Amide Formation):

Reagent: Primary/Secondary Amines (
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).

Application: Synthesis of biologically active amides (e.g., MAO inhibitors).

Mechanism: Nucleophilic attack of the amine lone pair on the carbonyl carbon forms a

tetrahedral intermediate. Collapse of the intermediate expels

.

Note: Requires a base (TEA, Pyridine) to scavenge HCl.

Esterification:

Reagent: Alcohols/Phenols (

).

Application: Prodrug synthesis or herbicide ester derivatives.

Friedel-Crafts Acylation:

Reagent: Aromatic substrates + Lewis Acid (

).

Application: Cyclization to form benzofuran derivatives or complex aromatic ketones.

Reactivity Flowchart
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Figure 2: Divergent reactivity pathways demonstrating the compound's utility as a building

block.

Applications in Drug Discovery & Agrochemicals[7]
[8]
Pharmaceutical Intermediates
The (2-chlorophenoxy)acetyl moiety is a privileged scaffold in medicinal chemistry.

MAO Inhibitors: Historically used in the synthesis of Lilly 51641 (N-cyclopropyl-2-(2-

chlorophenoxy)ethylamine), a selective MAO-A inhibitor. The acid chloride reacts with

cyclopropylamine to form the amide, which is subsequently reduced.

Linker Chemistry: Used to attach the lipophilic 2-chlorophenoxy group to pharmacophores,

improving membrane permeability and metabolic stability (blocking para-oxidation due to the

ortho-chloro steric effect).

Agrochemicals[7][9]
Herbicides: While 2,4-D (2,4-dichlorophenoxyacetic acid) is more common, the 2-chloro

analog serves as a precursor for specific phenoxy-auxin herbicides and plant growth

regulators. The acid chloride allows for the rapid synthesis of complex esters that enhance

leaf cuticle penetration.

Handling & Safety Protocol
Hazard Classification: Corrosive (Skin Corr.[3][4] 1B), Lachrymator.[4]

Engineering Controls: All operations must be performed in a functioning chemical fume hood.

PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,

and a lab coat.

Water Reactivity:DANGER. Reacts violently with water to release HCl gas.

Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place.
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Spill Control: Do not use water.[3][4][5][6] Absorb with dry sand or vermiculite. Neutralize

with weak base (sodium bicarbonate) only after dilution in organic solvent.

First Aid:

Skin: Immediate wash with polyethylene glycol 400 (if available) or copious water for 15+

mins.

Eyes: Rinse immediately with water for 15 mins; seek urgent medical attention.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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